N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-fluorobenzamide
Overview
Description
“N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-fluorobenzamide” is a chemical compound that has been studied for its potential antimicrobial properties . It is a derivative of thiazole, a heterocyclic compound that has been the subject of considerable interest for designing new antitumor agents .
Synthesis Analysis
The synthesis of similar compounds involves a mixture of thioureido acid, aqueous potassium carbonate, and chloroacetic acid stirred at room temperature for 24 hours . The mixture is then acidified with acetic acid to pH 6 .Scientific Research Applications
- Specifically, this methodology has been applied to the preparation of 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one . Despite moderate yield due to the retro-Michael reaction, both synthetic reactions (preparation of chalcone and triazole Michael-addition to chalcone) exhibit good green metrics .
- Researchers explore the potential bioactivity of N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-fluorobenzamide due to its stability and ability to form hydrogen bonds. Investigating its interactions with biological targets could lead to novel drug design .
- In vitro metabolism studies have been conducted on related compounds. For instance, 25B-NBF , a structurally similar compound, undergoes O-demethylation and sulfation. Understanding the metabolism of our compound may provide insights into its pharmacokinetics and potential bioactivity .
- Researchers have explored the synthesis of 2,4,5-trisubstituted imidazoles using various methods. While not directly related to our compound, understanding imidazole chemistry can inform potential synthetic routes for our compound .
- Although not directly studied for our compound, related derivatives with similar structural features have been evaluated for their antibacterial properties. Investigating the antibacterial potential of our compound could be an interesting avenue .
Catalysis and Organic Synthesis
Biological Activity and Drug Design
Metabolism Studies
Imidazole Derivatives Synthesis
Antibacterial Activity
Future Directions
properties
IUPAC Name |
N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3S/c1-23-13-6-7-16(24-2)14(9-13)15-10-25-18(20-15)21-17(22)11-4-3-5-12(19)8-11/h3-10H,1-2H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTEVWNCIZGNKKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-fluorobenzamide | |
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